Cas no 75424-49-6 (2-Hexenoic acid, 6-bromo-, methyl ester, (E)-)

• Product Name: 2-Hexenoic acid, 6-bromo-, methyl ester, (E)-
• CAS No: 75424-49-6
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• CID: 539549
• PubChem ID: 53811689
• Update Time: 2025-04-19

2-Hexenoic acid, 6-bromo-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid, 6-bromo-, methyl ester, (E)-
• methyl 6-bromohex-2-enoate
• 75424-49-6
• DTXSID70706845
• FPNAUJBKPOJNRY-UHFFFAOYSA-N
• 6-bromo-2-hexenoic acid methyl ester

• Inchi： 1S/C7H11BrO2/c1-10-7(9)5-3-2-4-6-8/h3,5H,2,4,6H2,1H3
• InChI Key： FPNAUJBKPOJNRY-UHFFFAOYSA-N
• SMILES： BrCCCC=CC(=O)OC

Computed Properties

• Exact Mass: 205.99423
• Monoisotopic Mass: 205.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3